Cas no 27808-16-8 (4-Methyl-1H-1,2,3-triazole)

• Product Name: 4-Methyl-1H-1,2,3-triazole
• CAS No: 27808-16-8
• MF: C₃H₅N₃
• MW: 83.0918996334076
• MDL: MFCD14706836
• CID: 830332
• Update Time: 2025-05-19

4-Methyl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1H-1,2,3-triazole
• 5-Methyl-1H-1,2,3-triazole
• 4-methyl-1,2,3-triazol
• 4-methyl-1,2,3-triazole
• 4-methyl-1,8-naphthyridine-2,7-diol

• MDL： MFCD14706836
• Inchi： 1S/C3H5N3/c1-3-2-4-6-5-3/h2H,1H3,(H,4,5,6)
• InChI Key： GVSNQMFKEPBIOY-UHFFFAOYSA-N
• SMILES： N1=C(C=NN1)C

Computed Properties

• Exact Mass: 83.04830
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.178±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 36-36.5 ºC
• Boiling Point: 108-109 ºC (25 Torr)
• Flash Point: 98.7±11.7 ºC,
• Solubility: Dissolution (86.4 g/l) (25 º C),
• PSA: 41.57000
• LogP: 0.11310

4-Methyl-1H-1,2,3-triazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD163248)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-Methyl-1H-1,2,3-triazole

Introduction to 4-Methyl-1H-1,2,3-triazole (CAS No. 27808-16-8)

4-Methyl-1H-1,2,3-triazole, identified by its Chemical Abstracts Service (CAS) number 27808-16-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a methyl group at the 4-position introduces unique electronic and steric properties, making it a versatile building block for various synthetic applications.

The structure of 4-methyl-1H-1,2,3-triazole consists of a planar six-membered ring with alternating single and double bonds, where the nitrogen atoms are sp² hybridized. The methyl substituent at the 4-position influences the compound's reactivity and interactions with other molecules. This structural motif has been extensively studied due to its potential in drug design, particularly in the development of bioactive molecules that target specific biological pathways.

In recent years, 4-methyl-1H-1,2,3-triazole has been explored as a key intermediate in the synthesis of pharmacologically active compounds. Its triazole core is a common scaffold in medicinal chemistry, known for its ability to form hydrogen bonds and participate in π-stacking interactions. These properties make it an attractive component in the design of small-molecule inhibitors and agonists. For instance, derivatives of 4-methyl-1H-1,2,3-triazole have been investigated for their potential applications in treating neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of 4-methyl-1H-1,2,3-triazole is its role in developing novel antimicrobial agents. The triazole ring has demonstrated efficacy against a wide range of bacterial and fungal pathogens by interfering with essential metabolic pathways. Recent studies have highlighted its incorporation into combinatorial libraries for high-throughput screening (HTS), leading to the discovery of promising lead compounds with enhanced binding affinity and reduced toxicity. The methyl group at the 4-position further modulates these properties, allowing for fine-tuning of pharmacokinetic profiles.

The synthetic utility of 4-methyl-1H-1,2,3-triazole extends beyond pharmaceutical applications. In materials science, this compound has been utilized in the development of organic semiconductors and light-emitting diodes (OLEDs). Its electron-deficient nature and ability to form stable complexes with transition metals make it an excellent candidate for catalytic systems. Researchers have leveraged its unique electronic properties to design novel materials with applications in photovoltaics and optoelectronics.

From a chemical biology perspective, 4-methyl-1H-1,2,3-triazole serves as a valuable tool for studying protein-ligand interactions. Its ability to act as a scaffold for drug-like molecules has enabled researchers to probe binding mechanisms at atomic resolution using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into how small molecules modulate biological processes at the molecular level.

The industrial production of 4-methyl-1H-1,2,3-triazole has also seen advancements in recent years. Efficient synthetic routes have been developed to ensure high yields and purity levels suitable for large-scale applications. These methods often involve multi-step organic transformations starting from readily available precursors such as propargyl bromide or acetylene derivatives. The optimization of these processes has made 4-methyl-1H-1,2,3-triazole more accessible for both academic research and commercial purposes.

In conclusion, 4-methyl-1H-1,2,3-triazole (CAS No. 27808-16-8) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its structural features and functional versatility make it indispensable in drug discovery programs aimed at addressing unmet medical needs. As research continues to uncover new possibilities for this molecule, 4-methyl-H( )triazole is poised to remain at the forefront of innovation in pharmaceuticals, materials science,and chemical biology.